Cas no 21591-97-9 (3-(2-Methylpropanoyl)oxolan-2-one)

• Product Name: 3-(2-Methylpropanoyl)oxolan-2-one
• CAS No: 21591-97-9
• MF: C₈H₁₂O₃
• MW: 156.179082870483
• CID: 2835953
• PubChem ID: 15064258
• Update Time: 2025-04-21

3-(2-Methylpropanoyl)oxolan-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(2-Methylpropanoyl)oxolan-2-one
• DTXSID30567737
• 21591-97-9
• DTXCID20518511

• Inchi： 1S/C8H12O3/c1-5(2)7(9)6-3-4-11-8(6)10/h5-6H,3-4H2,1-2H3
• InChI Key： KGWXRWKDPNQISF-UHFFFAOYSA-N
• SMILES： O1C(C(C(C(C)C)=O)CC1)=O

Computed Properties

• Exact Mass: 156.078644241Da
• Monoisotopic Mass: 156.078644241Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 43.4Ų